N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide

• IUPAC Name: N'-(1-phenylethyl)-N-(4-propoxyphenyl)oxamide
• InChI: InChI=1S/C19H22N2O3/c1-3-13-24-17-11-9-16(10-12-17)21-19(23)18(22)20-14(2)15-7-5-4-6-8-15/h4-12,14H,3,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: RNGXZFVZCMEVDH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NC(=O)C(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide, also known as GW501516, is a synthetic drug that belongs to the class of Peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity among athletes and bodybuilders due to its purported ability to enhance physical performance.

Mechanism of Action

N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide works by activating PPARδ, a nuclear receptor that plays a crucial role in regulating lipid metabolism and energy homeostasis. Activation of PPARδ leads to an increase in fatty acid oxidation and glucose uptake, resulting in improved energy metabolism. Additionally, N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide has been shown to increase the expression of genes involved in mitochondrial biogenesis and muscle fiber type switching, leading to enhanced physical performance.
Biochemical and Physiological Effects
N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide has been shown to have several biochemical and physiological effects. It has been shown to increase endurance and stamina in animal models, leading to improved physical performance. Additionally, it has been shown to reduce inflammation and oxidative stress, leading to improved cardiovascular health.

Advantages and Limitations for Lab Experiments

N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide has several advantages for lab experiments. It is easy to administer and has a relatively long half-life, making it suitable for long-term studies. Additionally, it has been extensively studied, and its effects are well-characterized. However, like any experimental drug, it has limitations. Its effects may vary depending on the species and strain of animal used, and its safety and efficacy in humans are still under investigation.

Future Directions

There are several future directions for the study of N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide. One area of interest is its potential to treat metabolic and cardiovascular diseases, including atherosclerosis and heart failure. Additionally, its effects on muscle fiber type switching and mitochondrial biogenesis make it a promising candidate for the treatment of muscle wasting disorders. Finally, its ability to enhance physical performance makes it a potential target for the development of performance-enhancing drugs. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

N-(1-phenylethyl)-N'-(4-propoxyphenyl)ethanediamide has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and lower triglyceride levels in animal models. Additionally, it has been investigated for its potential to treat cardiovascular diseases, including atherosclerosis and heart failure.